(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(naphthalen-1-yl)methanone

• IUPAC Name: [4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C25H20FN7O/c26-18-7-4-8-19(15-18)33-24-22(29-30-33)23(27-16-28-24)31-11-13-32(14-12-31)25(34)21-10-3-6-17-5-1-2-9-20(17)21/h1-10,15-16H,11-14H2
• InChI Key: YDADKJCHCWFORE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC(=CC=C4)F)C(=O)C5=CC=CC6=CC=CC=C65
• Molecular Formula: C25H20FN7O
• Molecular Weight: 453.5 g/mol
• CAS No.: 920388-04-1

Description

(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(naphthalen-1-yl)methanone is a useful research compound. Its molecular formula is C25H20FN7O and its molecular weight is 453.481. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A range of compounds similar in structure to (4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(naphthalen-1-yl)methanone have been synthesized and tested for various biological activities. These compounds are explored for their potential as 5-HT2 antagonists, with some showing significant activity greater than known compounds like ritanserin, without exhibiting alpha 1 antagonist activity in vivo (Watanabe et al., 1992). Additionally, novel derivatives have been studied for their antioxidant and anticancer activity, showing notable efficacy against human glioblastoma and triple-negative breast cancer cell lines (Tumosienė et al., 2020).

Antimicrobial and Antibacterial Properties

Research into the synthesis of new [1,2,4]triazolo[3,4-h][1,8]naphthyridine-7-carboxylic acid derivatives, including compounds with piperazine side chains, has shown comparable or better antibacterial activity than ciprofloxacin against resistant strains, suggesting their potential as novel anti-infective chemotherapies (Liuzhou et al., 2015).

Antinociceptive and Analgesic Agents

Compounds featuring the piperazine moiety, including 1-[(4-aryl-1-piperazinyl)alkyl]oxazolo[5,4-b]pyridin-2(1H)-ones, have been identified for their significant analgesic activity, highlighting the non-opioid, nonantiinflammatory analgesic properties with low acute toxicity (Viaud et al., 1995).

Antitumor and Anticonvulsant Agents

Further studies on novel (5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)(4arylpiperazino)methanone derivatives have demonstrated significant inhibition of bacterial growth, with potential for further development as anticonvulsant agents (Nagaraj et al., 2018).

Mechanism of Action

Target of action

Triazolopyrimidines and piperazines are known to interact with a variety of biological targets. For instance, some triazolopyrimidines have been found to inhibit certain enzymes , while piperazines often act on neurotransmitter receptors .

Mode of action

The mode of action of these compounds typically involves binding to their target proteins, thereby modulating their activity . The specific interactions and resulting changes would depend on the exact structure of the compound and the nature of its target .

Biochemical pathways

The affected pathways would depend on the specific targets of the compound. For example, if the compound were to inhibit an enzyme involved in a particular metabolic pathway, it could potentially disrupt that pathway and have downstream effects on the cells .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these compounds can vary widely depending on their specific structures. Factors such as solubility, stability, and the presence of functional groups can influence how these compounds are absorbed and distributed in the body, how they are metabolized, and how they are excreted .

Result of action

The molecular and cellular effects of these compounds’ actions would depend on their specific targets and modes of action. For example, if the compound were to inhibit a key enzyme, it could lead to a decrease in the production of certain metabolites, potentially affecting cellular functions .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of these compounds .